Cas no 2137700-50-4 (Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate)

• Product Name: Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate
• CAS No: 2137700-50-4
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5753083
• PubChem ID: 165461423
• Update Time: 2025-06-08

Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2137700-50-4
• methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate
• EN300-732118
• Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate

• Inchi： 1S/C15H17NO3/c1-4-10-6-5-7-11-12(9(2)15(18)19-3)8-13(17)16-14(10)11/h5-9H,4H2,1-3H3,(H,16,17)
• InChI Key： MMILNMRUIBAVPM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=CC(NC2C(=CC=CC1=2)CC)=O)=O

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate

Professional Introduction to Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate (CAS No. 2137700-50-4)

Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate, a compound with the chemical formula C₁₅H₁₄NO₃, is a derivative of quinoline that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its structural complexity and its potential biological activities, making it a subject of extensive study in academic and industrial settings. The presence of both hydroxyl and ester functional groups in its molecular structure suggests a wide range of possible interactions with biological targets, which has prompted researchers to explore its applications in drug discovery.

The CAS number 2137700-50-4 provides a unique identifier for this compound, ensuring that researchers and manufacturers can accurately reference and utilize it in their studies and products. This standardized numbering system is crucial for maintaining consistency and precision in chemical communication across the global scientific community.

One of the most intriguing aspects of Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate is its structural similarity to other quinoline derivatives that have demonstrated pharmacological activity. Quinolines are a class of heterocyclic compounds that have been used for decades in the treatment of various diseases, including malaria and bacterial infections. The modifications made to the basic quinoline scaffold, such as the introduction of an ethyl group at the 8-position and a hydroxyl group at the 2-position, can significantly alter the compound's biological properties.

Recent studies have focused on the antimicrobial and anti-inflammatory potential of Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate. Researchers have observed that this compound exhibits promising activity against certain strains of bacteria and fungi, which could make it a valuable candidate for developing new antimicrobial agents. Additionally, its ability to modulate inflammatory pathways has raised interest in its potential use as an anti-inflammatory therapeutic.

The hydroxyl group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is often exploited in drug design to enhance binding affinity and selectivity. In contrast, the ester group at the 2-position can undergo various chemical transformations, allowing for further derivatization and optimization of the compound's properties.

In vitro studies have shown that Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate can interact with specific enzymes and receptors, leading to alterations in cellular signaling pathways. These interactions may contribute to its observed biological activities, but further research is needed to fully elucidate the mechanisms involved. The compound's ability to cross cell membranes also makes it an attractive candidate for drug delivery systems designed to enhance bioavailability.

The synthesis of Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex quinoline core. The efficiency of these synthetic routes is crucial for scaling up production and making the compound commercially viable.

As research continues to uncover new applications for Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the sharing of resources and expertise, accelerating the pace of discovery and development. The compound's potential in treating infectious diseases and inflammatory conditions makes it a promising candidate for clinical trials in the near future.

The future directions for research on Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)propanoate include exploring its role in modulating other disease-related pathways, such as those involved in cancer progression. By understanding how this compound interacts with biological systems at a molecular level, researchers can identify new therapeutic opportunities and refine existing treatments. The integration of computational modeling and high-throughput screening techniques will likely play a significant role in these endeavors.

In conclusion, Methyl 2-(8-ethyl-2-hydroxyquinolin-4-ylopropanoate (CAS No. 2137700-50-4) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and demonstrated biological activities make it a valuable asset in ongoing drug discovery efforts. As research advances, this compound is poised to contribute to the development of novel treatments for various diseases, improving patient outcomes worldwide.